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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555

Ce guide fournit des solutions de dépannage et des réponses aux questions fréequemment
posées concernant la stabilisation et I'entretien des solutions de cyanure de cuivre pour les
chercheurs, les scientifiques et les professionnels du développement de médicaments.

Foire aux questions (FAQ)

Q1 : Quelle est la composition de base d'une solution de cyanure de cuivre ?

Une solution de cyanure de cuivre contient généralement du cyanure de cuivre (1) (CuCN),
qui est insoluble dans I'eau.[1] Pour dissoudre le cyanure de cuivre, on ajoute un exces de
cyanure de sodium (NaCN) ou de potassium (KCN) pour former des ions complexes de
cyanure de cuivre solubles, principalement [Cu(CN)s3]2~ et [Cu(CN)4]3~.[2][3][4] La solution
contient également de I'hydroxyde alcalin (hydroxyde de sodium ou de potassium) pour une
bonne conductivité et une bonne corrosion des anodes, ainsi que des agents complexants
comme les sels de Rochelle (tartrate de sodium et de potassium) pour aider a la dissolution
des anodes.[1][2][5]

Q2 : Quel est le réle du « cyanure libre » et pourquoi est-il important ?

Le « cyanure libre » fait référence a I'excés de cyanure d'alcali (NaCN ou KCN) dans la
solution qui n'est pas complexé avec le cuivre.[1][2] Il est crucial pour plusieurs raisons :

o Corrosion des anodes : Une quantité suffisante de cyanure libre assure une dissolution
efficace des anodes de cuivre, reconstituant ainsi les ions de cuivre dans le bain.[1][5]
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e Qualité du dép6t : Il est nécessaire pour obtenir des dép6ts de bonne qualité.[1] Un faible
taux de cyanure libre peut entrainer des dépdts rugueux et une réduction de I'efficacité.[1]

« Stabilité de la solution : Il aide & maintenir les complexes de cuivre en solution.

La concentration de cyanure libre est généralement maintenue proportionnellement a la
concentration de cuivre.[1]

Q3 : Comment la température affecte-t-elle la stabilité de la solution ?

La température a un impact significatif sur la distribution des espéces de cyanure de cuivre et
la stabilité de la solution.[3][4]

 Distribution des especes : L'augmentation de la température déplace I'équilibre vers des
complexes moins coordonnés. Par exemple, a des températures plus élevées (plus de 60
°C), le [Cu(CN)2]~ peut devenir I'espece dominante par rapport au [Cu(CN)s]2~.[3]

o Décomposition : Des températures plus élevées peuvent accélérer la décomposition du
cyanure, entrainant une augmentation de la formation de carbonate.[6]

e Plage de placage : La température influence également la plage de densité de courant de
fonctionnement.[2]

Q4 : Comment le pH influence-t-il la solution de cyanure de cuivre ?

Le pH de la solution, généralement maintenu a un niveau alcalin (supérieur a 11), est essentiel
pour la stabilité.[3][7]

o Formation de complexes : Un pH plus élevé favorise la formation de complexes de cyanure
de cuivre plus hautement coordonnés comme le [Cu(CN)a4]3~, car il augmente la
concentration de cyanure libre disponible.[3][4]

e Prévention de la précipitation : Le maintien d'un pH alcalin empéche la précipitation de
I'hnydroxyde de cuivre.[8]

e Sécurité : Un pH inférieur a 9 peut entrainer la libération de gaz de cyanure d’hydrogéne
(HCN) hautement toxique.[9]
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Guides de dépannage
Probléme 1 : Dépdts rugueux ou granuleux
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Cause possible Solution de dépannage

Les particules peuvent provenir de la
polarisation des anodes, de la formation de
) ) boues ou d'une contamination externe (« drag-
Particules en suspension , o ,
in »).[2] Mettre en place une filtration continue
avec du charbon actif pour éliminer les

particules et les impuretés organiques.[10][11]

Une surface d'anode insuffisante, une faible
concentration de cyanure libre ou une
contamination peuvent provoquer la polarisation
des anodes, entrainant la formation de

Polarisation des anodes particules.[2][5][12] Assurez-vous que le rapport
surface anode/cathode est d'au moins 2:1,
maintenez la concentration de cyanure libre et
vérifiez la propreté des anodes. L'utilisation de
sacs d'anode peut aider a contenir les

particules.[5]

Si les anodes sont exposées a l'air ou si le

contact électrique est mauvais, de I'oxyde de

cuivre peut se former et s'écailler dans le bain.

o ] [2] Assurez-vous que les anodes sont

Contamination par l'oxyde de cuivre . ) i

entierement immergées et que les contacts sont

bons. L'utilisation d'anodes en cuivre sans

oxygene de haute pureté est recommandée.[5]

[12]

Des concentrations excessives de carbonate de
sodium (>90 g/L) ou de potassium (>115 g/L)
peuvent augmenter la résistance de la solution
et la porosité du revétement, conduisant a des

Accumulation de carbonate dépdts rugueux.[6][11] Les carbonates peuvent
étre éliminés par précipitation chimique (par
exemple, avec de I'nydroxyde de calcium) ou
par refroidissement de la solution (pour les
bains a base de sodium).[11][13]
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Probleme 2 : Dép6ts ternes ou décolorés

Cause possible Solution de dépannage

Les résidus organiques provenant des agents
de nettoyage, des matériaux de support ou de la
décomposition des additifs peuvent provoquer
Contamination organique un ternissement.[10][14] Traitez le bain avec du
charbon actif pour adsorber les impuretés
organiques.[11][14] Des purificateurs exclusifs

peuvent également étre utilisés.[11]

La contamination par le zinc peut donner aux
dépdts un aspect de laiton.[2] La contamination
par le chrome (aussi bas que 1 ppm) peut
provoquer des stries ternes ou un ternissement
Contamination par des métaux général.[2][11] Le zinc peut étre éliminé par
électrolyse a faible densité de courant («
dummy plating »). La contamination par le
chrome peut étre traitée avec des agents

réducteurs.[2]

Des quantités excessives d'agent de brillance
peuvent provoquer une bande terne dans la
, _ _ zone de faible densité de courant.[11] Réduisez
Concentration de brillanteur incorrecte ) ) o ]
I'ajout de brillanteur et, si nécessaire,
augmentez temporairement le niveau de

cyanure libre pour restaurer I'apparence.[11]

Probléme 3 : Faible vitesse de placage ou faible
efficacité
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Cause possible Solution de dépannage

Une dissolution inadéquate des anodes ou des
ajouts d'entretien incorrects peuvent épuiser la
) ) ) concentration en cuivre.[2] Analysez la
Faible concentration en cuivre ) ] ) ]
concentration en cuivre et ajustez-la en ajoutant
du cyanure de cuivre et du cyanure de

sodium/potassium.

Des niveaux élevés de carbonate augmentent la

résistance de la solution, ce qui réduit I'efficacité
Accumulation de carbonate du courant et la vitesse de placage.[6][13]

Eliminez I'excés de carbonates comme décrit

dans le Probléme 1.

Des écarts par rapport aux plages optimales de
i ) pH et de température peuvent affecter la
pH ou température incorrects L _ o
conductivité de la solution et I'efficacité du

placage. Vérifiez et ajustez ces parametres.

Une mauvaise agitation peut entrainer un
appauvrissement de la couche de film
cathodique.[2][15] Assurez une agitation
Agitation insuffisante adéquate (mécanique ou par éducteur, mais
évitez l'agitation a I'air qui augmente la
formation de carbonate[13]) pour reconstituer

les ions de cuivre a la surface du substrat.

Données quantitatives et protocoles
Tableau 1 : Parametres de fonctionnement typiques pour
les bains de cyanure de cuivre
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Parameétre Plage de concentration Objectif
Cyanure de cuivre (CuCN) 22,5-45¢g/L Source d'ions cuivre.
] Solubilise le CuCN et fournit
Cyanure de sodium (NaCN) 30-70g/L )
du cyanure libre.
Alternative au NaCN, permet
Cyanure de potassium (KCN) 35-80¢g/L des vitesses de placage plus

élevées.[2][15]

) Assure la corrosion des
Cyanure libre (en tant que

5-15¢/L anodes et la stabilité du bain.
NaCN)
[5]
Hydroxyde de Augmente la conductivité et
. _ 15-30g/L o
sodium/potassium maintient le pH.[11]
Aide a la corrosion des anodes
Sels de Rochelle 30-60g/L et complexe les impuretés.[1]
[5]
Carbonate de Tamponne le pH ; un exces est
: : <90 gL e
sodium/potassium préjudiciable.[6][11]
] Influence la vitesse de placage
Température 60 - 80 °C » o
et la qualité du dépot.[2]
Maintient la stabilité des
pH >11,0 complexes et prévient la

libération de HCN.[3][9]

Protocole expérimental : Détermination de la
concentration en cuivre (méthode iodométrique)

Ce protocole est une méthode titrimétrique standard pour analyser la teneur en cuivre dans les
solutions de cyanure.[16]

Réactifs :

e Acide chlorhydrique (HCI), concentré
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Acide nitrique (HNOs), concentré

Acide sulfurique (H2S0a4), concentré

Eau de brome

Hydroxyde d'ammonium (NH4OH)

Acide acétique (CHsCOOH)

Fluorure de sodium (NaF)

lodure de potassium (KI), solution a 50 %

Solution d'amidon (indicateur)

Solution standard de thiosulfate de sodium (Naz2S203)
Procédure :

Prélevez un échantillon précis (par exemple, 5 mL) de la solution de cyanure de cuivre
dans une fiole Erlenmeyer.

Dans une hotte chimique, ajoutez 10 mL de HCI concentré et 5 mL de HNOs concentré pour
détruire les complexes de cyanure et oxyder le cuivre. Chauffez doucement jusqu'a ce que
les fumées brunes cessent.

Refroidissez I'échantillon et ajoutez avec précaution 8 mL de H2SOa4 concentré. Chauffez
jusqu'a l'apparition de fumées blanches denses de SOs pour éliminer les nitrates.

Refroidissez, diluez avec 50 mL d'eau distillée et faites bouillir. Ajoutez de I'eau de brome
pour assurer I'oxydation compléte de tous les interférents, puis faites bouillir a nouveau pour
expulser I'excés de brome.

Refroidissez et neutralisez soigneusement en ajoutant du NH4OH goutte a goutte jusqu'a ce
qu'un léger précipité d'hydroxyde ferrique (s'il y a du fer présent) persiste.

Ajoutez 5 mL d'acide acétique pour dissoudre le précipité et ajuster le pH.
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e Ajoutez 1-2 g de NaF pour complexer les ions fer (lll) qui interférent.

o Ajoutez 4 mL de solution de Kl a 50 %. L'iode sera libéré en proportion de la quantité de
cuivre (I1).

e Ajoutez quelques gouttes de solution d'amidon (la solution devient bleu-noir).

 Titrez avec une solution standard de Na2S20s jusqu'a ce que la couleur bleue disparaisse,
laissant un point final blanc créme.

e Calculez la concentration de cuivre en fonction du volume de titrant utilisé.

Visualisations

Diagramme 1 : Flux de travail pour le dépannage de la
rugosité des dépots
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Vérifier le systéme de filration |
(continu, charbon act

Click to download full resolution via product page

Légende : Flux de travail logique pour diagnostiquer la cause de la rugosité des dépbéts.

Diagramme 2 : Equilibres chimiques dans la solution de
cyanure de cuivre
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Click to download full resolution via product page

Légende : Relations d'équilibre entre le cyanure de cuivre et ses complexes en solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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